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Compound of Interest

Compound Name: Triacetin

Cat. No.: B1683017

An In-depth Technical Guide to Glyceryl Triacetate

Core Substance Profile

Chemical Identity

Glyceryl triacetate, also known as triacetin, is the triester of glycerol and acetic acid.[1][2] It is
a synthetic compound that presents as a colorless, oily liquid with a faint, fruity odor and a mild,
sweet taste that becomes bitter at concentrations above 0.05%.[1]

« CAS Number: 102-76-1[1][3][4]

e Molecular Formula: CoH1406[1][3]

e Molecular Weight: 218.20 g/mol [3][4]

e Synonyms: Triacetin, 1,2,3-Propanetriol triacetate, Glycerol triacetate[4][5]
o |[UPAC Name: 2,3-diacetyloxypropyl acetate[6]

Chemical Structure

The structure of glyceryl triacetate consists of a glycerol backbone with each of the three
hydroxyl groups esterified with an acetyl group.
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e SMILES String: CC(=0)OCC(COC(C)=0)0C(C)=0[4]

e InChl Key: URAYPUMNDPQOKB-UHFFFAOY SA-N[1][4]

Physicochemical Properties

Glyceryl triacetate's physical and chemical characteristics make it a versatile compound for
various applications. It is a stable, combustible liquid incompatible with strong oxidizing agents.

[1][7]

Property Value Reference
Melting Point 3°C [11[7]
Boiling Point 258-260 °C [11041071
Density 1.16 g/mL at 25 °C [1][4]
Refractive Index n25/D 1.429-1.431 [1]

Vapor Pressure <0.1 mbar at 20 °C [8]
Autoignition Temp. 430 °C /806 °F [8]

N Soluble in water; miscible with
Solubility [1]
ethanol and toluene.

Applications in Research and Drug Development

Glyceryl triacetate is a widely used excipient in the pharmaceutical industry, valued for its roles
as a humectant, plasticizer, and solvent.[1][9][10] It is affirmed by the U.S. Food and Drug
Administration (FDA) as a Generally Recognized as Safe (GRAS) substance for use in human
food and also finds application in cosmetics and as a fuel additive.[10][11]

Pharmaceutical Formulations:

o Plasticizer: It is used to increase the flexibility of polymer coatings on tablets and capsules.
[12][13]
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» Solvent: Its solvent properties are utilized to dissolve active pharmaceutical ingredients
(APIs), which can enhance their bioavailability.[2][12] It is a component in the formulation of
controlled-release medications.[12]

o Humectant: It helps to retain moisture, preventing desiccation in various formulations.[1][9]

Drug Delivery Research: The plasticizing capabilities of glyceryl triacetate have been leveraged
in the synthesis of biodegradable phospholipid gel systems for the delivery of cancer drugs like
paclitaxel.[10] Recent research has also demonstrated its potential in promoting blood-brain
barrier recovery after ischemic stroke in mice through lipogenesis-mediated pathways.

Experimental Protocols
1. Synthesis of Glyceryl Triacetate via Acetylation of Glycerol
This protocol describes a common laboratory-scale synthesis of glyceryl triacetate.

Principle: Glycerol is acetylated using an excess of an acetylating agent, such as acetic
anhydride or acetic acid, often in the presence of an acid catalyst.[14]

Materials:

Glycerol

Acetic anhydride

Sulfuric acid (catalyst)

500 mL round-bottom flask

Reflux condenser

Heating mantle with magnetic stirring
Procedure:

o Combine glycerol and acetic anhydride in a molar ratio of 1:3 in the 500 mL round-bottom
flask.[14]
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2.

Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

Fit the flask with a reflux condenser and heat the mixture under constant stirring.[14] The
reaction is typically conducted at reflux temperature.[14]

Monitor the reaction progress (e.g., by GC analysis). A reaction between glycerol and acetic
anhydride can yield high selectivity for triacetin (approx. 98%).[14]

After completion, cool the mixture to room temperature.

The product can be purified by distillation under reduced pressure. For example, distilling at
an absolute pressure of approximately 13 mm of mercury.[1]

Experimental Workflow: Suzuki-Miyaura Cross-Coupling using Glyceryl Triacetate as a

Green Solvent

This protocol outlines the use of glyceryl triacetate as a sustainable solvent medium for a

common carbon-carbon bond-forming reaction.[15]

Principle: Glyceryl triacetate serves as a green reaction medium. The polarity of the solvent

system can be tuned by creating mixtures with glycerol to optimize reactant solubility and

product yield.[15]

Materials:

lodobenzene (0.5 mmol)

Phenylboronic acid (0.6 mmol)

Sodium carbonate (0.6 mmol)

Palladium acetate (10 umol)

Glyceryl triacetate (5.0 g)

Reaction vial with magnetic stirrer

Oil bath
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e Petroleum ether for extraction

Procedure:

To a reaction vial, add glyceryl triacetate (5.0 g), iodobenzene (0.5 mmol), phenylboronic
acid (0.6 mmol), sodium carbonate (0.6 mmol), and palladium acetate (10 pmol).[15]

e Place the vial in a preheated oil bath at 80 °C.[15]

« Stir the mixture magnetically for 2.5 hours.[15]

e Upon completion, allow the reaction mixture to cool to room temperature.[15]

o Extract the product from the reaction mixture using 3 mL of petroleum ether.[15]
o Concentrate the organic phase under reduced pressure.[15]

e Analyze the resulting crude product by Gas Chromatography (GC) to determine the product
yield.[15]

Mandatory Visualizations
Synthesis Workflow of Glyceryl Triacetate

The diagram below illustrates the general workflow for the synthesis of glyceryl triacetate from
glycerol and an acetylating agent.
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Caption: General workflow for the synthesis of glyceryl triacetate.
Logical Relationship in Suzuki-Miyaura Cross-Coupling

This diagram shows the logical flow of components and steps in the Suzuki-Miyaura reaction
using glyceryl triacetate as a solvent.
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Caption: Logical workflow for Suzuki-Miyaura coupling in glyceryl triacetate.

Safety and Toxicology

Glyceryl triacetate is considered to have low toxicity. It is rapidly metabolized to glycerol and
acetic acid, which are endogenous substances.[11]
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Toxicity Metric Species Value Reference
LD50 Oral Rat 3000 mg/kg [16]

LD50 Oral Rat > 2000 mg/kg [17]

LD50 Oral Mouse 1100 mg/kg [16]

LD50 Dermal Rabbit > 2000 mg/kg [8]

LC50 Inhalation Rat > 1721 mg/L (4 h) [8]

Safety Summary:

e Irritation: It is not considered a skin irritant in animal models and was not an irritant or
sensitizer in human clinical studies.[11][16][17] However, it may cause eye irritation.[11][16]

o Mutagenicity: Glyceryl triacetate was not found to be mutagenic.[11]

o Reproductive/Developmental Toxicity: No data is available, but its metabolites (glycerol and
acetic acid) are not considered developmental toxins.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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